Cas no 1519766-80-3 (tert-butyl N-(3-cyano-2-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(3-cyano-2-fluorophenyl)carbamate
• CAS No: 1519766-80-3
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 5765689
• PubChem ID: 83410305
• Update Time: 2025-06-07

tert-butyl N-(3-cyano-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1519766-80-3
• tert-butyl N-(3-cyano-2-fluorophenyl)carbamate
• EN300-7342446
• SCHEMBL24121799

• Inchi： 1S/C12H13FN2O2/c1-12(2,3)17-11(16)15-9-6-4-5-8(7-14)10(9)13/h4-6H,1-3H3,(H,15,16)
• InChI Key： QTMIIUIBXSHSLK-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(3-cyano-2-fluorophenyl)carbamate

tert-butyl N-(3-cyano-2-fluorophenyl)carbamate (CAS No. 1519766-80-3): A Comprehensive Overview

tert-butyl N-(3-cyano-2-fluorophenyl)carbamate (CAS No. 1519766-80-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-(3-CN-2-F-Phe), is a protected amino acid derivative that plays a crucial role in the synthesis of complex molecules and peptides. Its unique chemical structure, featuring a tert-butyl carbamate group and a 3-cyano-2-fluorophenyl moiety, provides it with valuable properties that make it an essential building block in various synthetic pathways.

The tert-butyl carbamate group in tert-butyl N-(3-cyano-2-fluorophenyl)carbamate serves as a protecting group for the amino functionality, allowing for selective deprotection under mild conditions. This feature is particularly useful in the synthesis of peptides and other bioactive molecules where precise control over functional groups is critical. The 3-cyano-2-fluorophenyl substituent, on the other hand, imparts unique electronic and steric properties to the molecule, making it suitable for a wide range of applications in drug discovery and development.

Recent studies have highlighted the potential of tert-butyl N-(3-cyano-2-fluorophenyl)carbamate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions (PPIs). These inhibitors have shown promise in modulating signaling pathways involved in cancer and inflammatory diseases. The ability to fine-tune the chemical structure of tert-butyl N-(3-cyano-2-fluorophenyl)carbamate through various functional group modifications has enabled scientists to optimize the potency and selectivity of these inhibitors.

In addition to its role in drug discovery, tert-butyl N-(3-cyano-2-fluorophenyl)carbamate has also found applications in the development of diagnostic tools and imaging agents. The presence of the cyano and fluoro substituents allows for the incorporation of radiolabels or fluorescent tags, which can be used to track the distribution and metabolism of these compounds in biological systems. This has significant implications for understanding disease mechanisms and developing more effective diagnostic methods.

The synthetic versatility of tert-butyl N-(3-cyano-2-fluorophenyl)carbamate has been further demonstrated by its use in combinatorial chemistry approaches. By employing solid-phase synthesis techniques, researchers can rapidly generate large libraries of compounds based on this scaffold. These libraries can then be screened for biological activity against various targets, accelerating the drug discovery process. The ease with which this compound can be synthesized and modified makes it an attractive choice for high-throughput screening campaigns.

From a safety perspective, tert-butyl N-(3-cyano-2-fluorophenyl)carbamate is generally considered to be stable under standard laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to ensure safe storage and use. Proper personal protective equipment (PPE) should be worn when handling this compound to minimize exposure risks.

In conclusion, tert-butyl N-(3-cyano-2-fluorophenyl)carbamate (CAS No. 1519766-80-3) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic versatility make it an essential tool for scientists working on drug discovery, diagnostic tools, and combinatorial chemistry projects. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the field.